Cas no 73129-59-6 (1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine)

• Product Name: 1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine
• CAS No: 73129-59-6
• MF: C₂₀H₂₄N₂S
• MW: 324.482963562012
• CID: 2672514
• Update Time: 2023-08-06

1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-10-(4-methylpiperazino)-10,11-dihydrodibenzo[b,f]thiepin
• 1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine

• Inchi： 1S/C20H24N2S/c1-15-7-8-19-16(13-15)14-18(22-11-9-21(2)10-12-22)17-5-3-4-6-20(17)23-19/h3-8,13,18H,9-12,14H2,1-2H3
• InChI Key： HGHTXSGMDKANSQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2CC(C2C=CC=CC1=2)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 393
• Topological Polar Surface Area: 31.8